4-[1-(2-hydroxy-3-phenoxypropyl)-1H-benzimidazol-2-yl]-1-(prop-2-en-1-yl)pyrrolidin-2-one

• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 4-[1-(2-hydroxy-3-phenoxypropyl)benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• InChI: InChI=1S/C23H25N3O3/c1-2-12-25-14-17(13-22(25)28)23-24-20-10-6-7-11-21(20)26(23)15-18(27)16-29-19-8-4-3-5-9-19/h2-11,17-18,27H,1,12-16H2
• InChI Key: PTJMHMSUDBINNV-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CC(COC4=CC=CC=C4)O

Description

4-[1-(2-hydroxy-3-phenoxypropyl)-1H-benzimidazol-2-yl]-1-(prop-2-en-1-yl)pyrrolidin-2-one is a complex organic compound that features a benzimidazole core linked to a pyrrolidinone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[1-(2-hydroxy-3-phenoxypropyl)-1H-benzimidazol-2-yl]-1-(prop-2-en-1-yl)pyrrolidin-2-one typically involves multiple steps:

Formation of the Benzimidazole Core: This can be achieved by condensing o-phenylenediamine with a suitable carboxylic acid or its derivatives under acidic conditions.

Attachment of the Hydroxyphenoxypropyl Group: This step involves the reaction of the benzimidazole intermediate with 2-hydroxy-3-phenoxypropyl bromide in the presence of a base such as potassium carbonate.

Formation of the Pyrrolidinone Ring: The final step involves the cyclization of the intermediate with an appropriate reagent, such as acryloyl chloride, under basic conditions to form the pyrrolidinone ring.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

4-[1-(2-hydroxy-3-phenoxypropyl)-1H-benzimidazol-2-yl]-1-(prop-2-en-1-yl)pyrrolidin-2-one can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as chromium trioxide.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The phenoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydride in dimethylformamide.

Major Products

Oxidation: Formation of a ketone derivative.

Reduction: Formation of an alcohol derivative.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel materials.

Biology

In biological research, 4-[1-(2-hydroxy-3-phenoxypropyl)-1H-benzimidazol-2-yl]-1-(prop-2-en-1-yl)pyrrolidin-2-one can be used to study enzyme interactions and receptor binding due to its potential bioactivity.

Medicine

In medicinal chemistry, this compound is of interest for its potential therapeutic properties. It may serve as a lead compound for the development of new drugs targeting specific biological pathways.

Industry

In industry, this compound can be used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-[1-(2-hydroxy-3-phenoxypropyl)-1H-benzimidazol-2-yl]-1-(prop-2-en-1-yl)pyrrolidin-2-one involves its interaction with specific molecular targets. The hydroxyphenoxypropyl group may interact with enzymes or receptors, leading to changes in cellular pathways. The benzimidazole core is known for its ability to bind to various biological targets, which may contribute to the compound’s bioactivity.

Comparison with Similar Compounds

Similar Compounds

• **4-[1-(2-hydroxy-3-phenoxypropyl)-1H-benzimidazol-2-yl]-1-(prop-2-en-1-yl)pyrrolidin-2-one

2-pyrone derivatives: Known for their biological activity and used in drug development.

4-hydroxy-2-quinolones: Used in medicinal chemistry for their therapeutic properties.

Uniqueness

This compound is unique due to its combination of a benzimidazole core with a pyrrolidinone ring, which provides a distinct set of chemical and biological properties